Cas no 1241916-83-5 (8-Allyloxy-4,9-dimethyl Psoralen)

• Product Name: 8-Allyloxy-4,9-dimethyl Psoralen
• CAS No: 1241916-83-5
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 1064165
• PubChem ID: 71313102
• Update Time: 2025-06-14

8-Allyloxy-4,9-dimethyl Psoralen Chemical and Physical Properties

Names and Identifiers

• 8-Allyloxy-4,9-dimethyl Psoralen
• 3,5-dimethyl-9-prop-2-enoxyfuro[3,2-g]chromen-7-one
• 3,5-Dimethyl-9-(2-propen-1-yloxy)-7H-furo[3,2-g][1]benzopyran-7-one
• 5-[2-Cyclopropyl-1-(3-fluorophenyl)-2-oxoethyl]-5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one
• 1241916-83-5
• 9-(Allyloxy)-3,5-dimethyl-7H-furo[3,2-g]chromen-7-one
• m-Fluoro Prasugrel Thiolactone
• 1618107-97-3
• DTXSID40746975
• 3,5-Dimethyl-9-[(prop-2-en-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
• 8-Allyloxy-4,9-dimethylPsoralen-d5
• m-Fluoro Prasugrel Thiolactone(Mixture of Diastereomers)

• Inchi： 1S/C16H14O4/c1-4-5-18-16-14-12(10(3)8-19-14)7-11-9(2)6-13(17)20-15(11)16/h4,6-8H,1,5H2,2-3H3
• InChI Key： YPHYAHLXEZAINX-UHFFFAOYSA-N
• SMILES： O1C=C(C)C2C=C3C(C)=CC(=O)OC3=C(C1=2)OCC=C

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• PSA: 52.58000
• LogP: 3.72080

Additional information on 8-Allyloxy-4,9-dimethyl Psoralen

Comprehensive Guide to 8-Allyloxy-4,9-dimethyl Psoralen (CAS No. 1241916-83-5): Properties, Applications, and Research Insights

8-Allyloxy-4,9-dimethyl Psoralen (CAS No. 1241916-83-5) is a chemically modified derivative of psoralen, a naturally occurring compound found in plants like celery and parsley. This synthetic analog has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound's allyloxy and dimethyl substitutions enhance its reactivity and solubility, making it a versatile candidate for photodynamic therapy and targeted drug development.

In recent years, the demand for specialized psoralen derivatives like 8-Allyloxy-4,9-dimethyl Psoralen has surged, driven by advancements in dermatology and oncology. Researchers are particularly interested in its ability to intercalate with DNA under UV light, a property leveraged in treatments for skin disorders such as psoriasis and vitiligo. The compound's CAS No. 1241916-83-5 is frequently searched in academic databases, reflecting its growing relevance in photochemotherapy and molecular biology studies.

One of the most discussed topics in 2024 is the role of psoralen derivatives in combating antibiotic-resistant bacteria. 8-Allyloxy-4,9-dimethyl Psoralen has shown promise in preclinical studies for its photobactericidal effects, aligning with global efforts to address microbial resistance. Its mechanism involves generating reactive oxygen species (ROS) upon UV exposure, which disrupts bacterial cell membranes—a hotspot for researchers exploring non-antibiotic antimicrobial strategies.

From a synthetic chemistry perspective, the allyloxy group in 8-Allyloxy-4,9-dimethyl Psoralen offers a reactive site for further functionalization, enabling the creation of hybrid molecules for targeted drug delivery. This adaptability is critical for developing next-generation therapeutics with reduced side effects. Laboratories worldwide are optimizing protocols to scale up its production while maintaining high purity, as indicated by the frequent queries around "CAS 1241916-83-5 synthesis" and "psoralen derivatives suppliers."

Environmental and safety profiles are also key concerns for users. Unlike traditional psoralens, 8-Allyloxy-4,9-dimethyl Psoralen exhibits improved stability under ambient conditions, reducing storage challenges. Its low toxicity in dark conditions and selective activation under UV light make it a safer alternative for clinical applications, a feature highlighted in forums discussing "non-toxic photosensitizers."

In the cosmetic industry, this compound is being explored for its potential in anti-aging formulations. The dimethyl psoralen backbone contributes to collagen stabilization, while the allyloxy moiety enhances skin penetration. Such innovations resonate with consumers seeking science-backed skincare, as evidenced by trending searches like "psoralen in cosmetics" and "UV-activated skincare ingredients."

Future research directions for CAS No. 1241916-83-5 include its integration into nanotechnology-based delivery systems. Preliminary data suggest that nanoparticle-encapsulated 8-Allyloxy-4,9-dimethyl Psoralen could improve bioavailability and reduce off-target effects, addressing a major hurdle in photodynamic therapy. Collaborative studies between chemists and clinicians are expected to accelerate its translation from bench to bedside.

In summary, 8-Allyloxy-4,9-dimethyl Psoralen represents a cutting-edge fusion of natural product chemistry and synthetic innovation. Its multifaceted applications—from medicine to cosmetics—underscore its importance in contemporary science. As interest in precision medicine and green chemistry grows, this compound is poised to play a pivotal role in shaping future therapeutic and industrial breakthroughs.